Cas no 59909-21-6 (5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride)
59909-21-6 structure
Product Name:5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
CAS No:59909-21-6
MF:C2H4ClN3S2
MW:169.656255722046
CID:1617393
PubChem ID:3042547
Update Time:2025-04-21
5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
- 5-amino-3H-1,3,4-thiadiazole-2-thione,hydrochloride
- DTXSID50208630
- 5-Amino-1,3,4-thiadiazole-2-thiol hydrochloride
- 2-Amino-1,3,4-thiadiazole-5-thione hydrochloride
- 59909-21-6
- 1,3,4-Thiadiazole-2-thiol, 5-amino-, hydrochloride
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- Inchi: 1S/C2H3N3S2.ClH/c3-1-4-5-2(6)7-1;/h(H2,3,4)(H,5,6);1H
- InChI Key: YBEBLWIIEIXNOP-UHFFFAOYSA-N
- SMILES: Cl.S1C(NN=C1N)=S
Computed Properties
- Exact Mass: 168.95372
- Monoisotopic Mass: 168.9535172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 50.41
5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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